Cas no 86290-99-5 (3,3,4-Trimethylpiperazin-2-one)

• Product Name: 3,3,4-Trimethylpiperazin-2-one
• CAS No: 86290-99-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD19216480
• CID: 2194284
• PubChem ID: 20310182
• Update Time: 2025-04-21

3,3,4-Trimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3,4-Trimethylpiperazin-2-one
• 3,3,4-trimethyl-piperazin-2-one
• 3,3,4-TRIMETHYL-2-PIPERAZINONE
• 3,3,4-Trimethyl-piperazin-2-on
• D82321
• 3,3,4-trimethylpiperazin -2-one
• CS-0057926
• AKOS006352849
• BS-17661
• UUYMYRKAVSCKOJ-UHFFFAOYSA-N
• 86290-99-5
• SCHEMBL1126303
• SY337819
• DB-356557
• MFCD19216480

• MDL： MFCD19216480
• Inchi： 1S/C7H14N2O/c1-7(2)6(10)8-4-5-9(7)3/h4-5H2,1-3H3,(H,8,10)
• InChI Key： UUYMYRKAVSCKOJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)N(C)CCN1

Computed Properties

• Exact Mass: 142.11100
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.957
• Melting Point: 131-132 ºC
• Boiling Point: 256 ºC
• Flash Point: 108 ºC
• PSA: 32.34000
• LogP: 0.09330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives